5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline

• IUPAC Name: 5-methyl-2-(tetrazol-1-yl)-[1,2,4]triazolo[1,5-c]quinazoline
• InChI: InChI=1S/C11H8N8/c1-7-13-9-5-3-2-4-8(9)10-14-11(15-19(7)10)18-6-12-16-17-18/h2-6H,1H3
• InChI Key: NZWWKQTUJFCMDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C3=NC(=NN13)N4C=NN=N4
• Molecular Formula: C11H8N8
• Molecular Weight: 252.24 g/mol

Description

5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline, also known as MTQ, is a heterocyclic compound that has been the subject of extensive scientific research due to its potential applications in various fields. MTQ is a triazoloquinazoline derivative that exhibits unique biological properties and has shown promising results in several preclinical studies.

Mechanism of Action

5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline exerts its biological effects by inhibiting the activity of various enzymes and proteins involved in cell proliferation and survival. It has been shown to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and repair. 5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. Additionally, 5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline has been shown to have antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline in lab experiments is its unique biological properties, which make it a promising candidate for various applications. However, one limitation of using 5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline is its potential toxicity, which can be a concern in certain experimental settings.

Future Directions

There are several future directions for research on 5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline, including further studies on its potential applications in cancer treatment and antimicrobial therapy. Additionally, future research could focus on optimizing the synthesis of 5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline and developing more efficient methods for its production. Finally, research could also focus on elucidating the mechanism of action of 5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline and identifying potential drug targets for its use in various applications.

Synthesis Methods

5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline can be synthesized using several methods, including the reaction of 2-amino-4-methylquinazoline with sodium azide and dimethylformamide. The reaction leads to the formation of 5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline in high yields and purity.

Scientific Research Applications

5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline has been extensively studied for its potential applications in cancer treatment, as it has shown promising results in inhibiting the growth of cancer cells. Additionally, 5-methyl-2-(1H-tetrazol-1-yl)[1,2,4]triazolo[1,5-c]quinazoline has also been studied for its potential use as an antimicrobial agent, as it has shown activity against various bacterial strains.